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Topic: Rigorous Cleaning of Laboratory Glassware Using Nitric Acid for Sensitive Applications

Abstract & Scope

In analytical chemistry and the broader life sciences, the integrity of experimental data is
fundamentally reliant on the purity of the working environment. Residual contaminants on
laboratory glassware, even at trace levels, can introduce significant error, leading to non-
repeatable results and flawed conclusions. This is particularly critical in fields such as trace
metal analysis, where analytes are measured at parts-per-billion (ppb) or parts-per-trillion (ppt)
concentrations. This document provides a comprehensive protocol for the cleaning of
borosilicate glassware using nitric acid, a robust method for removing metallic and organic
residues. The protocols herein are designed for researchers, scientists, and drug development
professionals who require impeccably clean glassware for sensitive analytical techniques. We
will delve into the chemical principles of nitric acid cleaning, establish a detailed and validated
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protocol, and underscore the critical safety measures required for its successful and safe
implementation.

The "Why": Principle of Nitric Acid Cleaning

Nitric acid (HNOs3) is a powerful oxidizing agent and a highly corrosive mineral acid. Its efficacy
in cleaning laboratory glassware stems from two primary chemical actions:

« Oxidation of Organic Residues: Many recalcitrant organic compounds that may adhere to
glassware surfaces are effectively broken down and solubilized through oxidation by hot or
concentrated nitric acid.

» Leaching and Solubilization of Metal lons: Nitric acid is exceptionally effective at removing
trace metal contaminants. It works by leaching metal ions from the glass surface and forming
soluble nitrate salts, which are then easily washed away during the rinsing steps.[1][2] This is
crucial for techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or
Atomic Absorption Spectroscopy (AAS), where metal contamination is a primary concern.[3]

The choice to use nitric acid is therefore a deliberate one, made when the experimental
requirements demand a level of cleanliness that surpasses what can be achieved with
standard detergents alone.

Hazard Analysis and Mitigation: A Culture of Safety

Nitric acid is a hazardous chemical that demands stringent safety protocols. Before
proceeding, a thorough risk assessment must be conducted.[4]

Core Hazards:

o Corrosivity: Nitric acid can cause severe chemical burns upon contact with skin and eyes,
potentially leading to permanent damage.[4][5]

o Oxidizing Properties: It can react violently, and in some cases explosively, with organic
compounds (e.g., alcohols, acetone), reducing agents, and metals.[4][6]

« Toxicity of Vapors: Inhalation of nitric acid fumes can cause severe respiratory tract irritation
and inflammation.[4][5]
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Mandatory Safety Protocols:

Safety Requirement

Specification & Rationale

Personal Protective Equipment (PPE)

Chemical splash goggles, a face shield, a lab
coat, and acid-resistant gloves (e.g., neoprene
or butyl rubber) are mandatory.[7][8] Standard
nitrile gloves may not offer sufficient protection
against prolonged contact.[7] Closed-toe shoes

and long pants are also required.

All work with concentrated and dilute nitric acid

solutions must be performed inside a certified

Ventilation ) ) )
chemical fume hood to prevent the inhalation of
toxic vapors.[4][7]

Always add acid to water, never the other way
) ) around. This is to dissipate the heat generated
Acid Handling

during dilution and prevent dangerous
splashing.[7][8][9]

Emergency Preparedness

An eyewash station and safety shower must be
immediately accessible.[4][8] All personnel must
be trained on their location and operation. A spill
kit containing a neutralizer (like sodium
bicarbonate) and appropriate absorbent

materials must be readily available.[4]

Storage

Store nitric acid in a designated acid cabinet,
away from organic materials, bases, and metals.
[4][10] Use secondary containment trays to

mitigate spills.[4]

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for borosilicate glassware (e.g., Pyrex®, Duran®). Do not use this

protocol on metallic or soft glass items.

Required Materials and Reagents
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¢ Reagents:

o Concentrated Nitric Acid (HNOs), ACS Reagent Grade or Trace Metal Grade (typically
68-70%)[11]

o High-Purity Deionized (DI) or Reverse Osmosis Deionized (RODI) water[11]

o Phosphate-free laboratory detergent

e Equipment:

[e]

Appropriate PPE (see Table above)

Chemical fume hood

o

[¢]

Glass or high-density polyethylene (HDPE) soaking basins

[¢]

Graduated cylinders

[e]

Borosilicate glassware to be cleaned

Workflow for Nitric Acid Glassware Cleaning

The entire process, from pre-cleaning to final storage, is a linear workflow designed to
systematically remove contaminants.
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Preparation
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Caption: Workflow for Nitric Acid Glassware Cleaning.
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Detailed Methodologies

Step 1: Pre-Cleaning

e Manually scrub the glassware with a brush and a phosphate-free laboratory detergent
solution to remove all visible residues and organic matter.[12]

o Causality: This initial step removes the bulk of contaminants, allowing the subsequent acid
bath to act more effectively on trace residues. It also minimizes the introduction of reactive
organic materials into the nitric acid bath.[6]

Step 2: Initial Rinsing

» Rinse the glassware thoroughly with tap water to remove all traces of detergent. A minimum
of 3-5 rinses is recommended.[12]

Step 3: Preparation of the Nitric Acid Cleaning Solution

e Working Concentration: A 10% (v/v) nitric acid solution is effective for most applications.[12]
[13] For highly sensitive trace metal analyses, concentrations up to 20% (v/v) may be used.
[14]

e Procedure (for 1 L of 10% HNOs from a 70% stock):

o Inside a chemical fume hood, add approximately 800 mL of DI water to a 1 L volumetric
flask or graduated cylinder.

o Using appropriate chemical-resistant measuring equipment, measure 143 mL of
concentrated (70%) nitric acid. The formula C1V1 = C2V2 (where C1=70%, C2=10%,
V2=1000 mL) dictates that V1 is approximately 143 mL.[15][16]

o Slowly and carefully add the concentrated nitric acid to the water.
o Once the solution has cooled, bring the final volume to 1 L with DI water.
o Transfer the solution to a clearly labeled soaking basin.

Step 4: The Acid Bath
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o Carefully submerge the pre-cleaned glassware into the nitric acid bath, ensuring all
surfaces are in contact with the solution.[11]

o Allow the glassware to soak for a minimum of 4 hours. For the most critical applications, an
overnight soak is recommended.[11][13][17]

Step 5: Post-Soak Rinsing (Tap Water)

o Carefully remove the glassware from the acid bath and rinse it extensively under running tap
water. This step is crucial to remove the bulk of the acid.[14]

Step 6: Final Rinsing (High-Purity Water)

e Rinse the glassware thoroughly with high-purity DI or RODI water. A minimum of 5 rinses is
essential to remove any remaining traces of acid and inorganic ions from the tap water.[11]

o The final rinse water should be of the highest quality available in the lab.[11]
Step 7: Quality Control - The Water Break Test
e This is a simple, yet effective, method to verify the cleanliness of a surface.[18]

e Procedure: Hold the rinsed glassware vertically and observe how the final DI water rinse
drains off the surface.

o Passing Result: If the surface is impeccably clean, the water will form a continuous,
unbroken sheet as it drains.[14][19]

o Failing Result: If hydrophobic residues remain, the water will "break" or bead up into droplets
on the surface.[18][20] Glassware that fails this test must be returned to the acid soaking
step.

Step 8: Drying and Storage

o Allow the glassware to air dry in a clean, dust-free environment or place it in a drying oven
(typically at temperatures below 100°C).
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e Once dry, immediately cover the openings with paraffin film or aluminum foil to prevent re-
contamination from airborne particulates. Store in a clean cabinet.[11]

Waste Management

Used nitric acid solutions are considered hazardous waste and must be disposed of according
to institutional and local regulations.[21]

 NEVER mix nitric acid waste with organic solvent waste, as this can lead to violent
exothermic reactions or explosions.[6]

e The safest method for disposal is neutralization. Slowly add a weak base (like sodium
bicarbonate or calcium hydroxide) to the dilute acid solution until the pH is neutral (pH 6-8).
[22] This process should be done in a fume hood with appropriate PPE.

e Once neutralized, the resulting salt solution can often be disposed of down the drain, but
always confirm this is compliant with your local regulations.[22]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://labproinc.com/blogs/chemicals-and-solvents/nitric-acid-properties-applications-and-safety-precautions
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/NitricAcid.pdf
https://labproinc.com/blogs/chemicals-and-solvents/handling-and-storage-of-nitric-acid-best-practices-and-safety-guidelines
https://frederick.cancer.gov/sites/default/files/2022-03/Glassware_Cleaning_for_Trace_TOC_Analysis.pdf
https://thepharmavision.com/procedure-for-cleaning-of-laboratory-glassware/
https://wpcdn.web.wsu.edu/wp-spokane/uploads/sites/1058/2016/10/USTUR_080.pdf
https://watersciences.unl.edu/sites/unl.edu.ianr.nebraska-water-center.water-sciences-laboratory/files/media/file/Glassware%20Cleaning.pdf
https://www.quora.com/How-do-I-prepare-10-nitric-acid-by-volume-for-curing-concrete-using-a-25-gallon-tank
https://www.quora.com/How-do-I-make-5-liters-of-a-10-nitric-acid-solution-from-70-Nitric-acid
https://www.fda.gov/media/89631/download
https://www.corrosionpedia.com/definition/6093/water-break-test
https://billco-mfg.com/wp-content/uploads/2021/01/5-Ways-To-Tell-If-Glass-Is-Clean.pdf
https://m.youtube.com/watch?v=9Ntee4DRg64
https://ehs.umich.edu/wp-content/uploads/2016/02/NitricAcid.docx
https://www.laballey.com/blogs/blog/how-to-dispose-of-nitric-acid
https://www.benchchem.com/product/b8821621/docs#protocol-for-cleaning-laboratory-glassware-with-nitric-acid
https://www.benchchem.com/product/b8821621/docs#protocol-for-cleaning-laboratory-glassware-with-nitric-acid
https://www.benchchem.com/product/b8821621/docs#protocol-for-cleaning-laboratory-glassware-with-nitric-acid
https://www.benchchem.com/product/b8821621/docs#protocol-for-cleaning-laboratory-glassware-with-nitric-acid
https://www.benchchem.com/product/b8821621?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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